Cas no 1339857-36-1 (1-Chloro-n-(cyclopropylmethyl)-n-methylmethanesulfonamide)

1-Chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide is a specialized sulfonamide derivative characterized by its cyclopropylmethyl and methyl substituents on the nitrogen center, along with a reactive chloro group. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmacologically active molecules or agrochemicals. The presence of the cyclopropyl ring may confer steric and electronic effects that influence reactivity, while the sulfonamide moiety offers versatility in further functionalization. Its structural features make it suitable for applications requiring selective modifications or as a building block in heterocyclic synthesis. Proper handling is advised due to the reactive chloro group.

1-Chloro-n-(cyclopropylmethyl)-n-methylmethanesulfonamide structure

1339857-36-1 structure

Product Name:1-Chloro-n-(cyclopropylmethyl)-n-methylmethanesulfonamide

CAS No:1339857-36-1

MF:C₆H₁₂ClNO₂S

MW:197.68297958374

CID:5696583

PubChem ID:63664716

Update Time:2025-05-28

1-Chloro-n-(cyclopropylmethyl)-n-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide
- AKOS012975554
- 1339857-36-1
- CS-0351813
- EN300-1154986
- Methanesulfonamide, 1-chloro-N-(cyclopropylmethyl)-N-methyl-
- 1-Chloro-n-(cyclopropylmethyl)-n-methylmethanesulfonamide
- Inchi： 1S/C6H12ClNO2S/c1-8(4-6-2-3-6)11(9,10)5-7/h6H,2-5H2,1H3
- InChI Key： LMHAIWCRWOMVNE-UHFFFAOYSA-N
- SMILES： ClCS(N(C)CC1CC1)(=O)=O

Computed Properties

Exact Mass: 197.0277275g/mol
Monoisotopic Mass: 197.0277275g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Density: 1.344±0.06 g/cm3(Predicted)
Boiling Point: 277.1±42.0 °C(Predicted)
pka: -5.58±0.70(Predicted)

1-Chloro-n-(cyclopropylmethyl)-n-methylmethanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1154986-0.05g	1-chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide	1339857-36-1		0.05g	$744.0	2023-06-09
Enamine	EN300-1154986-0.1g	1-chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide	1339857-36-1		0.1g	$779.0	2023-06-09
Enamine	EN300-1154986-0.25g	1-chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide	1339857-36-1		0.25g	$814.0	2023-06-09
Enamine	EN300-1154986-0.5g	1-chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide	1339857-36-1		0.5g	$849.0	2023-06-09
Enamine	EN300-1154986-1.0g	1-chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide	1339857-36-1		1g	$884.0	2023-06-09
Enamine	EN300-1154986-2.5g	1-chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide	1339857-36-1		2.5g	$1735.0	2023-06-09
Enamine	EN300-1154986-5.0g	1-chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide	1339857-36-1		5g	$2566.0	2023-06-09
Enamine	EN300-1154986-10.0g	1-chloro-N-(cyclopropylmethyl)-N-methylmethanesulfonamide	1339857-36-1		10g	$3807.0	2023-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1422483-1g	1-Chloro-n-(cyclopropylmethyl)-n-methylmethanesulfonamide	1339857-36-1	95%	1g	￥7497.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1422483-2.5g	1-Chloro-n-(cyclopropylmethyl)-n-methylmethanesulfonamide	1339857-36-1	95%	2.5g	￥12730.00	2024-08-09